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Compound of Interest

N-(tert-Butyl)-2,5-
Compound Name:
difluorobenzamide

Cat. No.: B13341157

Get Quote

Executive Summary

N-(tert-Butyl)-2,5-difluorobenzamide is a secondary amide characterized by a sterically bulky

tert-butyl group and a specific 2,5-difluoro substitution pattern on the benzoyl ring. In drug
discovery, this scaffold is valued for its metabolic stability (conferred by the tert-butyl group

preventing

-dealkylation) and its electronic modulation (conferred by the fluorine atoms), which influences
lipophilicity and protein-ligand binding interactions.

This guide details the chemical identity, validated synthesis pathways, and structural utility of
this compound for researchers in small-molecule development.

Chemical Identifiers & Physicochemical
Properties[1][2][3][4][5]

While this specific amide is often generated as a transient intermediate or library member in
high-throughput screening, its identity is defined by the following structural parameters.
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Core ldentifiers

Parameter

Value | Description

Chemical Name

-(tert-Butyl)-2,5-difluorobenzamide

IUPAC Name

-(1,1-dimethylethyl)-2,5-difluorobenzamide

Molecular Formula

Molecular Weight

213.23 g/mol

SMILES

CC(C)(C)NC(=0)C1=C(F)C=CC(F)=C1

InChlKey (Predicted)

FHZWAMMMFOMDTB-UHFFFAOYSA-N

(Analogous to octyl variant)

Component CAS

Acid Chloride: 35730-09-7 Amine: 75-64-9

Predicted Physicochemical Properties

Data derived from substituent contribution methods (Crippen/Viswanadhan).

Property Value Significance

Moderate lipophilicity; suitable
LogP (Octanol/Water) ~2.8-3.1 ]

for CNS penetration.

High membrane permeabilit
TPSA ~29.1 A2 J _ P Y

potential.

) Critical for backbone

H-Bond Donors 1 (Amide NH) ) ) o

interactions in binding pockets.

Fluorine acts as a weak
H-Bond Acceptors 2(C=0,F)

acceptor.

Rigid core with flexible amide
Rotatable Bonds 2

linkage.

Synthesis & Manufacturing Protocol
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The most robust route for synthesizing N-(tert-Butyl)-2,5-difluorobenzamide is the
Nucleophilic Acyl Substitution of 2,5-difluorobenzoyl chloride with tert-butylamine. This method
is preferred over direct acid coupling (using EDC/HATU) due to higher atom economy and
simpler purification for this specific steric profile.

Reagents & Materials

e Precursor A: 2,5-Difluorobenzoyl chloride (CAS: 35730-09-7)[1]
o Precursor B:tert-Butylamine (CAS: 75-64-9)
o Base: Triethylamine (TEA) or

-Diisopropylethylamine (DIPEA)

» Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Protocol

e Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (

) or Argon.

¢ Solvation: Charge the RBF with 2,5-Difluorobenzoyl chloride (1.0 equiv) and anhydrous DCM
(0.2 M concentration). Cool the solution to 0°C using an ice bath.

¢ Amine Addition: In a separate vial, mix tert-Butylamine (1.1 equiv) with Triethylamine (1.5
equiv) in a small volume of DCM.

¢ Reaction: Add the amine/base mixture dropwise to the cooled acid chloride solution over 15
minutes. Note: The reaction is exothermic; control addition rate to prevent runaway heating.

e Warm & Stir: Remove the ice bath and allow the reaction to warm to room temperature
(25°C). Stir for 2—4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

o Work-up:

o Quench with 1M HCI (to remove excess amine/TEA).
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o Wash the organic layer with saturated

(to remove unreacted acid).

o Wash with Brine, dry over

, and concentrate in vacuo.

 Purification: Recrystallize from Hexane/EtOAc if necessary, though the crude product is often
>95% pure.

Reaction Mechanism Diagram

2,5-Difluorobenzoyl NUCIEOP hilic Elimination N-(tert-Butyl)-2,5-

Chioride Attack }y difluorobenzamide
\ Tetrahedral
/ Intermediate [~---____
tert-Butylamine et W STel (Trapped as

(+ Et3N) Et3N*HCI)

Click to download full resolution via product page

Figure 1: Nucleophilic acyl substitution pathway for the synthesis of the target amide.

Structural Utility in Drug Discovery (SAR Logic)

This scaffold is not merely a linker; it is a functional pharmacophore. The combination of the
electron-withdrawing fluorine atoms and the bulky hydrophobic tert-butyl group serves specific
medicinal chemistry objectives.

The Fluorine Effect (Bioisosterism)

o Metabolic Blockade: Fluorine at the 2,5-positions blocks P450-mediated oxidation at the
most reactive sites of the phenyl ring.

e Electronic Tuning: The 2,5-difluoro pattern lowers the pKa of the amide proton (via inductive
effects), potentially strengthening hydrogen bond donation to target proteins (e.g., Kinase
hinge regions).
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The tert-Butyl Group[1][7]
 Steric Shielding: The bulky

-butyl group prevents hydrolysis of the amide bond by peptidases.

» Hydrophobic Filling: It is ideal for filling deep, hydrophobic pockets (e.g., the "back pocket" of
many ATP-binding sites).

Decision Logic for Scaffold Selection

Target Requirement:

Metabolic Stability + H-Bond Donor

Select Amide Linker

tandard Amide

Issue: Rapid Metabolism
or Hydrolysis

lock N-Dealkylation\Block Ring Oxidation

Add tert-Butyl Group Add Fluorine (2,5-sub)

N/

N-(tert-Butyl)-2,5-difluorobenzamide
(Optimized Scaffold)

Click to download full resolution via product page

Figure 2: SAR decision tree illustrating the rationale for selecting this specific fluorinated amide
scaffold.
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Analytical Characterization (QC)

To validate the synthesis, the following analytical signals are expected:

 NMR (400 MHz,
):
o ~1.45 ppm (s, 9H,
-Butyl

)
o ~5.80-6.50 ppm (br s, 1H, NH)

o ~7.00-7.80 ppm (m, 3H, Aromatic H) — Pattern characteristic of 1,2,5-substitution.

e NMR:

o Two distinct signals (multiplets) in the range of -110 to -125 ppm, confirming the non-
equivalent fluorine environments.

» IR Spectroscopy:
o Amide | band (C=0 stretch): ~1640-1660

o NH stretch: ~3300

Safety & Handling

o 2,5-Difluorobenzoyl chloride: Corrosive and lachrymator. Hydrolyzes rapidly in moist air to
release HCI gas. Handle strictly in a fume hood.

« tert-Butylamine: Highly flammable (Flash point: -9°C) and toxic.

e Final Product: Generally considered low toxicity, but as a fluorinated organic, it should be
treated as a potential irritant.
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e Chemical Building Blocks: 2,5-Difluorobenzoyl! chloride (CAS 35730-09-7).[1] Thermo
Scientific Chemicals. Available at:

e Synthesis Methodology: Facile and Selective Synthesis of Fluorobenzoyl Chlorides. Asian
Journal of Chemistry. Available at:

» Medicinal Chemistry Applications: Importance of the 2,6-Difluorobenzamide Motif (Analogous
Scaffold). MDPI Molecules. Available at:

o Amide Synthesis Protocols: Preparation of N-tert-Butyl Amides. Organic Syntheses.
Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2,5-Difluorobenzoyl chloride, 97+% 25 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

 To cite this document: BenchChem. [N-(tert-Butyl)-2,5-difluorobenzamide: Technical Guide &
Synthesis Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13341157/docs#n-tert-butyl-2-5-difluorobenzamide-
technical-guide-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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